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Compound of Interest
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Cat. No.: B15145351

Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone pivotal for glucose homeostasis,
primarily by stimulating glucose-dependent insulin secretion.[1] GLP-1 receptor agonists (GLP-
1RAS) are a class of therapeutic agents that mimic the action of endogenous GLP-1.[2]
Exendin-4 (Ex-4), a long-acting GLP-1 receptor agonist originally isolated from the saliva of the
Gila monster, is extensively used in research due to its resistance to degradation by the
enzyme dipeptidyl peptidase-4 (DPP-4).[1][3][4] This property ensures sustained activation of
the GLP-1 receptor (GLP-1R), a G protein-coupled receptor, making it a valuable tool for
studying cellular signaling and physiological responses in primary cell cultures.[3][4]

Mechanism of Action

Upon binding to the GLP-1R, Exendin-4 initiates a cascade of intracellular signaling events.[4]
The receptor is coupled to the Gas protein, which activates adenylyl cyclase, leading to an
increase in intracellular cyclic AMP (CAMP).[5] Elevated cAMP levels activate two main
downstream effectors: Protein Kinase A (PKA) and Exchange Protein Directly Activated by
CAMP (EPAC).[4][5][6] These pathways collectively mediate the diverse biological effects of
GLP-1R activation, including regulation of ion channel activity, gene expression, and
modulation of cell survival and proliferation pathways like PI3K/Akt and MAPK/ERK.[4][5][7][8]

[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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